Cas no 83440-39-5 (2-(Diethylamino)ethyl 4-[(ethoxycarbonyl)amino]benzoate)

• Product Name: 2-(Diethylamino)ethyl 4-[(ethoxycarbonyl)amino]benzoate
• CAS No: 83440-39-5
• MF: C₁₆H₂₄N₂O₄
• MW: 308.372764587402
• CID: 988893
• PubChem ID: 236973
• Update Time: 2025-04-20

2-(Diethylamino)ethyl 4-[(ethoxycarbonyl)amino]benzoate Chemical and Physical Properties

Names and Identifiers

• 83440-39-5
• NSC-40089
• NSC40089
• 2-(diethylamino)ethyl 4-[(ethoxycarbonyl)amino]benzoate
• DTXSID901003434
• 2-(Diethylamino)ethyl 4-[(ethoxycarbonyl)amino]benzoate

• Inchi： 1S/C16H24N2O4/c1-4-18(5-2)11-12-22-15(19)13-7-9-14(10-8-13)17-16(20)21-6-3/h7-10H,4-6,11-12H2,1-3H3,(H,17,20)
• InChI Key： ZKKUALLCPWHWNC-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)NC(=O)OCC)=O)CCN(CC)CC

Computed Properties

• Exact Mass: 308.17360725g/mol
• Monoisotopic Mass: 308.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 67.9Ų